Methyl 2-(4,7-dimethyl-1,3-dioxo-6-propan-2-ylpurino[7,8-a]imidazol-2-yl)acetate

• IUPAC Name: methyl 2-(4,7-dimethyl-1,3-dioxo-6-propan-2-ylpurino[7,8-a]imidazol-2-yl)acetate
• InChI: InChI=1S/C15H19N5O4/c1-8(2)20-9(3)6-18-11-12(16-14(18)20)17(4)15(23)19(13(11)22)7-10(21)24-5/h6,8H,7H2,1-5H3
• InChI Key: WKIMHBJFTKRSBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C(C)C)N(C(=O)N(C3=O)CC(=O)OC)C
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

Methyl 2-(4,7-dimethyl-1,3-dioxo-6-propan-2-ylpurino[7,8-a]imidazol-2-yl)acetate, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. P2Y1 receptors are G protein-coupled receptors that are activated by extracellular nucleotides, such as ATP and ADP. The P2Y1 receptor is involved in a variety of physiological processes, including platelet aggregation, vasoconstriction, and neurotransmitter release. MRS2500 has been used to study the role of the P2Y1 receptor in these processes.

Scientific Research Applications

Advanced Glycation End-Products Formation

Research on Methylglyoxal, a related compound, highlights its role in forming advanced glycation end-products (AGEs) such as MG-H1, MG-H2, and others. These AGEs are implicated in the complications of diabetes and some neurodegenerative diseases. The formation of MG in foodstuffs and its accumulation due to metabolic disorders underline its biological relevance and potential therapeutic targets (Nemet, Varga-Defterdarović, & Turk, 2006).

Synthesis and Reactivity Studies

The synthesis and reactivity of imidazo[1,2-a]quinolines through a domino reaction, involving methyl 2,4-dioxo-2H-3,1-benzoxazine-1(4H)-acetate, highlight the chemical versatility and potential pharmaceutical applications of related compounds (Iminov et al., 2008).

Catalytic Applications

N-heterocyclic carbenes, related to imidazole derivatives, have shown efficiency as catalysts in transesterification and acylation reactions. This demonstrates the compound's relevance in facilitating organic synthesis processes, potentially leading to more efficient and environmentally friendly production methods (Grasa, Kissling, & Nolan, 2002).

Antiprotozoal Agents

The development of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents underscores the potential of such compounds in treating diseases caused by protozoan pathogens. This research provides a foundation for developing new therapeutic agents (Ismail et al., 2004).

Synthesis of Higher-Carbon Sugars

The ability of methyl 2,3-di-O-acetyl-4-deoxy-β-L-threo-hex-4-enodialdo-1,5-pyranoside to react with enolate anions for chain extension provides insights into synthesizing higher-carbon sugars. This highlights the compound's utility in carbohydrate chemistry and potential applications in synthesizing complex sugars (Horton & Liav, 1972).